Cas no 21417-74-3 (2,3,4-trimethylbenzofuran)
2,3,4-trimethylbenzofuran structure
Product Name:2,3,4-trimethylbenzofuran
CAS No:21417-74-3
MF:C11H12O
MW:160.212383270264
CID:288332
PubChem ID:179365
Update Time:2025-04-19
2,3,4-trimethylbenzofuran Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4-trimethylbenzofuran
- 2,3,4-trimethyl-1-benzofuran
- Benzofuran,2,3,4-trimethyl-
- DTXSID60943984
- 21417-74-3
- SCHEMBL9205430
- Benzofuran, 2,3,4-trimethyl-
- trimethylbenzofuran
-
- Inchi： 1S/C11H12O/c1-7-5-4-6-10-11(7)8(2)9(3)12-10/h4-6H,1-3H3
- InChI Key： PDAZUVFEBAQYCK-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C)C2C(C)=CC=CC1=2
Computed Properties
- Exact Mass: 160.08886
- Monoisotopic Mass: 160.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- PSA: 13.14
2,3,4-trimethylbenzofuran Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
21417-74-3 (2,3,4-trimethylbenzofuran) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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